![molecular formula C13H17N3S B5726491 N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine](/img/structure/B5726491.png)
N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine
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Overview
Description
N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This molecule belongs to the class of thienopyrimidines and has been studied extensively for its pharmacological properties. In
Mechanism of Action
The mechanism of action of N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine involves the inhibition of protein kinases. It binds to the ATP-binding site of these kinases, thereby preventing the transfer of phosphate groups from ATP to their substrates. This leads to the inhibition of downstream signaling pathways, resulting in the suppression of cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been demonstrated to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to inhibit the migration and invasion of cancer cells, suggesting its potential as an anti-metastatic agent. Moreover, it has been shown to exhibit anti-inflammatory activity, making it a potential therapeutic agent for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the significant advantages of N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine is its selectivity towards specific protein kinases. This selectivity makes it a valuable tool for studying the functions of these kinases in various cellular processes. Additionally, its potency and efficacy make it a potential candidate for drug development. However, one of the limitations of this compound is its poor solubility, which can affect its bioavailability and pharmacokinetic properties.
Future Directions
There are several future directions for the study of N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine. One of the directions is to optimize its pharmacokinetic properties, including its solubility and stability, to improve its efficacy and bioavailability. Additionally, further studies are needed to investigate its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Moreover, its selectivity towards specific protein kinases makes it a valuable tool for studying the functions of these kinases in various cellular processes, and future studies can focus on this aspect. Finally, the development of novel analogs of this compound can lead to the discovery of more potent and selective inhibitors of protein kinases.
Synthesis Methods
The synthesis of N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine involves the reaction of 2-aminopyrimidine-5-carboxylic acid ethyl ester with cyclopentyl bromide in the presence of a base. The reaction mixture is then heated to reflux, and the resulting product is purified by column chromatography. This method has been optimized to yield the desired product in good to excellent yields and high purity.
Scientific Research Applications
N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit inhibitory activity against a range of protein kinases, including PI3K, mTOR, and CDKs. These kinases are involved in several cellular processes, including cell cycle regulation, proliferation, and survival. Therefore, this compound has the potential to be developed as a therapeutic agent for the treatment of cancer, inflammatory diseases, and other disorders.
properties
IUPAC Name |
N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3S/c1-2-10-7-11-12(14-8-15-13(11)17-10)16-9-5-3-4-6-9/h7-9H,2-6H2,1H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYHONPQPKQQCOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(N=CN=C2S1)NC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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